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Compound of Interest

Compound Name: 1-Allylimidazole

Cat. No.: B1265945

Introduction: 1-Allylimidazole is a versatile heterocyclic organic compound recognized for its
unique bifunctional nature.[1] Its structure, featuring both an imidazole ring and an allyl
functional group, provides a platform for diverse chemical reactivity. The imidazole moiety can
act as a base or a nucleophile, while the allyl group's double bond is amenable to electrophilic
addition, oxidation, and various coupling reactions.[1] This reactivity makes 1-allylimidazole a
valuable intermediate and building block in a wide array of applications, from pharmaceuticals
and agrochemicals to advanced materials and catalysis.[1][2] This guide provides a
comparative overview of its properties and performance in key applications, supported by
experimental data and protocols for researchers, scientists, and drug development
professionals.

Physicochemical Properties of 1-Allylimidazole

1-Allylimidazole is typically a colorless to pale yellow liquid with a high degree of purity,
making it suitable for sensitive synthetic applications.[1][2] A summary of its key physical and
chemical properties is presented below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1265945?utm_src=pdf-interest
https://www.benchchem.com/product/b1265945?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-allylimidazole-chemists-guide-properties-usage-jz
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-allylimidazole-chemists-guide-properties-usage-jz
https://www.benchchem.com/product/b1265945?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-allylimidazole-chemists-guide-properties-usage-jz
https://www.chemimpex.com/products/27535
https://www.benchchem.com/product/b1265945?utm_src=pdf-body
https://www.benchchem.com/product/b1265945?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-allylimidazole-chemists-guide-properties-usage-jz
https://www.chemimpex.com/products/27535
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property Value Reference
CAS Number 31410-01-2 [1112]
Molecular Formula CeHsN-2 [2][3]
Molecular Weight 108.14 g/mol [2][3]
Appearance C.:olc')rless to yellow transparent (2]
liquid
Purity >97-98% (by GC) [1][2]
Density 1.003 g/mL at 25 °C [4]
Boiling Point 40-42 °C at 0.1 mm Hg [4]
Refractive Index n20/D 1.505 [4]
Topological Polar Surface Area  17.8 A2 [3]
Hydrogen Bond Acceptor
C);untg p ! 3]
Rotatable Bond Count 2 [3]

Key Applications and Performance Comparison

The unique structure of 1-allylimidazole allows it to serve as a precursor or active component
in several advanced applications.

Corrosion Inhibition

Imidazole derivatives are effective corrosion inhibitors, forming a protective layer on metal
surfaces to prevent degradation.[5] 1-Allylimidazole and its related compounds have been
evaluated for their potential to protect mild steel and other alloys. The inhibition mechanism
typically involves the adsorption of the molecule onto the metal surface.[5]

Performance Comparison of Imidazole-Based Corrosion Inhibitors:
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Inhibitor . C
Metal/Medium Method Key Findings Reference
Compound
Theoretically less
reactive towards
steel surface
- than
1-Allylimidazole Carbon Steel / DFT, MD o
) ) vinylimidazole [6]
(Al 1M HCI Simulations )
(VI). Adsorption
energy follows
the order: VI >
Al
Higher
theoretical
reactivity and
Vinylimidazole Carbon Steel / DFT, MD equilibrium 6]
(V1) 1M HCI Simulations adsorption
energy
compared to 1-
allylimidazole.
) Adsorption
IL1 (1,3-dipropyl- .
2.2 follows Langmuir
isotherm. AGads
propoxyphenyl)-4  Carbon Steel /
EIS, Tafel = -35.04 kJ/mol, [7]
/5~ 1% NaCl o .
] o indicating semi-
diphenylimidazol ) ]
o chemical/physica
e iodide) )
| adsorption.
IL2 (1,3-dibutyl-
2-(2- Adsorption
butoxyphenyl)-4, Carbon Steel / follows Langmuir
EIS, Tafel [7]

5-
diphenylimidazol
e iodide)

1% NacCl

isotherm. AGads
= -34.04 kJ/mol.

Experimental Protocol: Electrochemical Corrosion Testing
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This protocol is based on methodologies used for evaluating imidazole-based corrosion
inhibitors.[7]

Material Preparation: Carbon steel coupons are mechanically polished, degreased with
acetone, rinsed with distilled water, and dried.

Electrolyte Preparation: A corrosive medium (e.g., 1% NaCl solution to simulate brackish
water) is prepared. Various concentrations of the 1-allylimidazole derivative inhibitor (e.g.,
0-100 ppm) are added to the electrolyte.

Electrochemical Cell Setup: A standard three-electrode cell is used, with the carbon steel
coupon as the working electrode, a platinum wire as the counter electrode, and a saturated
calomel electrode (SCE) as the reference electrode.

Electrochemical Impedance Spectroscopy (EIS): EIS measurements are performed at a
stable open circuit potential over a frequency range (e.g., 100 kHz to 10 mHz) to determine
the charge transfer resistance.

Tafel Polarization: Potentiodynamic polarization curves are recorded by sweeping the
potential from -250 mV to +250 mV versus the open circuit potential at a scan rate of 1 mV/s.

Data Analysis: Corrosion current density (lcorr), corrosion potential (Ecorr), and inhibition
efficiency (IE%) are calculated from the Tafel plots. The adsorption mechanism is analyzed
using adsorption isotherms (e.g., Langmuir).

Workflow for Corrosion Inhibitor Evaluation
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Workflow for evaluating the performance of corrosion inhibitors.
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lonic Liquids for Biopolymer Dissolution

1-allylimidazole is a key precursor for synthesizing functionalized ionic liquids (ILs). A

prominent example is 1-allyl-3-methylimidazolium chloride ([AMIM]CI), which has proven to be

a highly effective solvent for cellulose.[8] ILs like [AMIM]CI can dissolve cellulose without

derivatization, enabling the regeneration of cellulose materials in a more environmentally

friendly process compared to traditional methods.[8]

Comparison of Imidazolium-Based lonic Liquids for Cellulose Dissolution:

Cation

lonic Liquid Anion Key Advantage Reference
Structure
Powerful, non-
1-allyl-3- derivatizing
[AMIM]CI methylimidazoliu ~ Chloride solvent for [819]
m cellulose; easily
recycled.
One of the most
1-butyl-3- )
o ] ] studied ILs for
[BMIMICI methylimidazoliu ~ Chloride [8]
cellulose
m - .
dissolution.
Effective for
cellulose
1-allyl-3-(1- ) ) )
[AIBulm]CI o ) Chloride dissolution and [10]
butyl)imidazolium
subsequent
acylation.

Experimental Protocol: Synthesis of 1-Allyl-3-methylimidazolium Chloride ([AMIM]CI)

This procedure is adapted from the literature for the synthesis of [AMIM]CI.[8]

e Reactant Setup: In a three-necked flask equipped with a condenser and a magnetic stirrer,

place 1-methylimidazole.
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» Alkylation Reaction: Slowly add allyl chloride to the flask in a 1:1.25 molar ratio of 1-
methylimidazole to allyl chloride.

» Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g.,
nitrogen) and may require moderate heating to initiate or complete the reaction.

 Purification: After the reaction is complete, the resulting product is washed multiple times
with a solvent like ethyl acetate to remove unreacted starting materials.

» Drying: The purified ionic liquid is then dried under vacuum to remove any residual solvent,
yielding the final [AMIM]CI product.

Cellulose Dissolution and Regeneration Workflow
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Process flow for cellulose dissolution and regeneration using [AMIM]CI.

Precursor in Synthesis

Beyond its direct applications, 1-allylimidazole is a fundamental building block for a range of
complex molecules and materials.[2] Its bifunctional reactivity is leveraged to introduce the
imidazole core and a reactive allyl handle into larger structures.

Key Synthetic Applications:

e Pharmaceuticals: Serves as an intermediate in the synthesis of bioactive molecules,
particularly antifungal and antibacterial agents.[2]

e Agrochemicals: Used in the formulation of herbicides and pesticides for crop protection.[1][2]

e Advanced Materials: Acts as a ligand or cation source in the synthesis of organic-inorganic
hybrid materials, such as perovskites, which have applications in photovoltaics and
photocatalysis.[2][11][12]

o Coordination Chemistry: The imidazole nitrogen atoms can coordinate with metal ions,
making it a useful ligand for creating catalysts and functional materials.[2]

Experimental Protocol: Synthesis of (Almd)21e[Sbls] Hybrid Perovskite

This protocol describes the synthesis of a one-dimensional organic-inorganic hybrid material
using 1-allylimidazole.[11]

» Solution A Preparation: Dissolve SbCls (1 mmol) in 5 mL of concentrated hydroiodic acid (HI)
with vigorous stirring to form a clear, dark red solution.

e Solution B Preparation: Dissolve 1-allylimidazole (2 mmol) in 5 mL of ethanol (EtOH) and
combine this with 2 mL of concentrated HI.

e Reaction Mixture: Add Solution B to Solution A, resulting in a clear, dark orange solution.

o Crystallization: Heat the reaction mixture to 50 °C and stir for 2 hours before filtration. Allow
the filtrate to evaporate slowly over 3 days.
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e Product: Orange-red lamellar crystals of (Almd)2teo[Sbls] (where AlImd = 1-allylimidazolium)
are formed.

Synthetic Utility of 1-Allylimidazole
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Logical diagram of 1-allylimidazole as a central synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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